
3-Benzyloxy-2,6-difluorophenylboronic acid
molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Benzyloxy-2,6-

difluorophenylboronic acid

Cat. No.: B1284264 Get Quote

Technical Data Summary: 3-Benzyloxy-2,6-
difluorophenylboronic acid
This document provides the core physicochemical properties of 3-Benzyloxy-2,6-
difluorophenylboronic acid, a compound of interest in chemical research and development.

The following data has been compiled for reference by researchers, scientists, and

professionals in drug development.

Physicochemical Properties
The fundamental molecular characteristics of 3-Benzyloxy-2,6-difluorophenylboronic acid
are summarized in the table below. This data is essential for stoichiometric calculations,

analytical method development, and experimental design.

Property Value

Molecular Formula C₁₃H₁₁BF₂O₃[1][2][3]

Molecular Weight 264.04 g/mol [1]

Alternate Molecular Weight 264.03 g/mol [2]

Synonyms [3-(benzyloxy)-2,6-difluorophenyl]boronic acid[1]
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As this guide focuses on the fundamental molecular properties of 3-Benzyloxy-2,6-
difluorophenylboronic acid, detailed experimental protocols for its synthesis or use are

beyond the current scope. Similarly, signaling pathways are not applicable to the intrinsic

properties of a single chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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